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Compound of Interest

Compound Name: beta-Terpinyl acetate

Cat. No.: B158437

Essential Safety and Handling Guide for beta-
Terpinyl Acetate

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for handling beta-Terpinyl acetate
in a laboratory setting. It outlines the necessary personal protective equipment (PPE), safe
operational procedures, and proper disposal methods to ensure the safety of researchers,
scientists, and drug development professionals.

Important Note on Chemical Identity: Safety data for "Terpinyl acetate" can be inconsistent
across suppliers, with different CAS numbers (e.g., 10198-23-9, 80-26-2, 8007-35-0) and
varying hazard classifications reported. This may be due to the substance being a mixture of
isomers. It is imperative to always consult the specific Safety Data Sheet (SDS) provided by
your supplier for the exact material you are using.

Key Safety Data Summary

The following table summarizes the key quantitative safety data for beta-Terpinyl acetate.
Note that these values may vary depending on the specific isomer or mixture.
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Property Value Citation(s)
Physical State Liquid [1]
Appearance Colorless to pale yellow
Molecular Formula C12H2002
Molecular Weight 196.29 g/mol [1]
] >93.3 °C (> 200 °F) (Closed
Flash Point [2]
Cup)
N ) Approximately 236-237 °C at
Boiling Point
760 mmHg
) Approximately 0.94 g/mL at 25
Density
°C
Skin irritation, serious eye
irritation, may cause
Hazards respiratory irritation. Toxic to [3]

aquatic life with long-lasting

effects.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling beta-Terpinyl acetate. The
following PPE is recommended to minimize exposure.

e Eye and Face Protection:

o Wear tightly fitting safety goggles with side-shields conforming to EN166 (EU) or NIOSH
(US) standards.

o If there is a significant splash hazard, a face shield should be worn in addition to safety
goggles.

o Hand Protection:
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[e]

Due to conflicting data on glove compatibility for acetate esters, it is crucial to consult the
glove manufacturer's resistance chart for "Terpinyl acetate” or similar chemicals.

[e]

While nitrile gloves are commonly used in laboratories, some sources indicate they are not
recommended for prolonged contact with acetates[4].

[e]

Butyl rubber or Viton™ gloves may offer better protection for extended handling.

o

Always inspect gloves for any signs of degradation before use and dispose of them
immediately if contaminated. Use proper glove removal technique to avoid skin contact.

e Body Protection:

o Wear a standard laboratory coat. For larger quantities or procedures with a higher risk of
splashing, a chemically resistant apron or suit is recommended.

o Ensure legs and feet are covered with long pants and closed-toe shoes.
» Respiratory Protection:

o Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation
of vapors.

o If a fume hood is not available or if engineering controls are insufficient, use a NIOSH-
approved air-purifying respirator with an organic vapor (OV) cartridge[5].

o If eye irritation is a concern, a full-facepiece respirator is required[6].

Operational and Disposal Plan

Adherence to a strict operational protocol is essential for safety. The following workflow outlines
the key steps from preparation to disposal.
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Caption: Safe handling workflow for beta-Terpinyl acetate.
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Experimental Protocols

Spill Cleanup Procedure:

o Evacuate and Ventilate: Evacuate non-essential personnel from the spill area and ensure
adequate ventilation.

o Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material
such as vermiculite, dry sand, or earth. Do not use combustible materials like sawdust.

o Collection: Carefully collect the absorbed material and place it into a designated, labeled,
and sealed container for hazardous waste disposal.

o Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.
Collect all cleaning materials as hazardous waste.

Disposal Protocol:

e Do not dispose of beta-Terpinyl acetate down the drain. It is toxic to aquatic life and such
disposal is prohibited[7][8].

e Collect all waste, including contaminated absorbent materials and disposable PPE, in a
clearly labeled, sealed container.

» Arrange for the disposal of the hazardous waste through a licensed and certified waste
disposal service in accordance with all local, state, and federal regulations[9].

By adhering to these safety protocols, laboratory professionals can minimize the risks
associated with handling beta-Terpinyl acetate and ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b158437?utm_src=pdf-body
https://web.mit.edu/hattongroup/docs/Procedure_for_Hazardous_Waste_Disposal.pdf
https://www.hazardouswasteexperts.com/how-do-you-dispose-of-organic-solvents/
https://www.greenflow.com/blog/how-to-safely-dispose-of-highly-flammable-chemicals
https://www.benchchem.com/product/b158437?utm_src=pdf-body
https://www.benchchem.com/product/b158437?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

. Beta-terpinyl Acetate | 10198-23-9 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
. spectrumchemical.com [spectrumchemical.com]

. assets.thermofisher.com [assets.thermofisher.com]

. safety.fsu.edu [safety.fsu.edu]

. pksafety.com [pksafety.com]

. ehs.umich.edu [ehs.umich.edu]

. web.mit.edu [web.mit.edu]

. hazardouswasteexperts.com [hazardouswasteexperts.com]

°
© (0] ~ » &) faN w N -

. How to Safely Dispose of Highly Flammable Chemicals [greenflow.com]

 To cite this document: BenchChem. [Personal protective equipment for handling beta-
Terpinyl acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158437#personal-protective-equipment-for-handling-
beta-terpinyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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